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Compound of Interest

Compound Name:
3-(5-iodofuran-2-yl)prop-2-enoic

acid

Cat. No.: B13402604

Get Quote

An In-depth Technical Guide to Polymerized
Soybean Oil
This guide provides a comprehensive overview of the physical properties and safety data for

Polymerized Soybean Oil, a versatile and increasingly utilized bio-derived material. This

document is intended for researchers, scientists, and professionals in drug development and

other industrial applications who require a technical understanding of this substance.

Introduction
Polymerized soybean oil, also known as bodied soybean oil, is derived from soybean oil

through processes such as heating at high temperatures in the absence of air. This

polymerization process increases the oil's viscosity and alters its physical and chemical

properties, making it suitable for a variety of industrial applications, including as a component in

printing inks, paints, and polymers. While the CAS number 64186-22-7 was specified for this

inquiry, the more commonly recognized and indexed CAS number for Polymerized Soybean Oil

is 68122-64-5. This guide will primarily reference the latter, with the acknowledgment of the

former's association.
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The properties of polymerized soybean oil can vary significantly depending on the extent and

method of polymerization. Therefore, the data presented herein should be considered as a

general guide, and specific product data sheets should be consulted for precise specifications.

Physicochemical Properties
The physical characteristics of polymerized soybean oil are a departure from those of standard

soybean oil, primarily due to the increase in molecular weight and cross-linking that occurs

during polymerization.

Property Value Source

Appearance Yellow, viscous liquid [1]

Odor Slight vegetable oil odor [1]

Specific Gravity 0.917 - 0.925 @ 25°C [2]

Viscosity

45 - 55 cP @ 25°C (can vary

significantly with

polymerization)

[2]

Smoke Point ~240 °C (464 °F) [2]

Solubility Insoluble in water [1]

Safety and Handling
Polymerized soybean oil is generally considered to be of low toxicity and is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[3][4][5] However, as with

any chemical substance, appropriate safety precautions should be observed.

Hazard Identification and GHS Classification:

GHS Classification: Not classified as hazardous.[3][5][6]

Hazard Pictograms: None[2]

Signal Word: None[2]
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Hazard Statements: None[2]

Precautionary Measures and Personal Protective Equipment (PPE):

While not classified as hazardous, good laboratory and industrial hygiene practices are

recommended.

Eye Protection: Safety glasses should be worn to prevent accidental splashes.[7]

Skin Protection: Gloves are recommended for prolonged contact to avoid potential skin

irritation from defatting.[8]

Respiratory Protection: Not generally required under normal use with adequate ventilation.

Overheating may produce vapors that could cause respiratory irritation.[8]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work

areas.[7]

Storage and Stability:

Stability: Stable under normal storage conditions.[8]

Conditions to Avoid: Avoid extreme heat and open flames.[9]

Incompatible Materials: Strong oxidizing agents.[9]

Hazardous Decomposition Products: None known under normal conditions. Combustion may

produce carbon monoxide and carbon dioxide.[9]

Special Precaution: Materials such as rags, paper, or other absorbent materials soaked with

polymerized soybean oil may be susceptible to spontaneous combustion if improperly

stored. These materials should be placed in a sealed, water-filled metal container.[1][9]

Experimental Protocols
Due to the variability of polymerized soybean oil, specific experimental protocols for its use

would be highly application-dependent. The following is a generalized workflow for the quality

control assessment of incoming polymerized soybean oil.
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Protocol: Viscosity Measurement of Polymerized Soybean Oil

Objective: To determine the dynamic viscosity of a polymerized soybean oil sample.

Apparatus: Rotational viscometer, appropriate spindle, constant temperature water bath.

Procedure:

1. Equilibrate the polymerized soybean oil sample to a standard temperature (e.g., 25°C)

using the water bath.

2. Select a spindle and rotational speed appropriate for the expected viscosity range of the

sample.

3. Immerse the spindle into the sample to the marked level.

4. Allow the viscometer reading to stabilize.

5. Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

6. Repeat the measurement three times and calculate the average.

Visualizations
Diagram: Safe Handling Workflow for Polymerized Soybean Oil
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet

Don Personal Protective Equipment
(Gloves, Safety Glasses) Use in a well-ventilated area

Avoid generating mists or aerosols Soak up spills with inert absorbent material

Keep away from strong oxidizers
and ignition sources

Place oil-soaked rags in a sealed,
water-filled metal container

Dispose of waste according to
local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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